2-[4-methoxy-3-[[2-methoxy-3-[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-5-[2-(methylamino)ethyl]phenyl]methyl]phenyl]-N-methylethanamine;trihydrochloride
2-[4-methoxy-3-[[2-methoxy-3-[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-5-[2-(methylamino)ethyl]phenyl]methyl]phenyl]-N-methylethanamine;trihydrochloride
Compound 48/80 is a condensation product of N-methyl-p-methoxyphenethylamine with formaldehyde that causes histamine degranulation from mast cells. Compound 48/80 also inhibits human platelet aggregation through suppression of calmodulin (CaM) (IC50 = 0.41 μg/ml for CaM-dependent Ca2+-transporter ATPase activity) and phospholipase C (IC50s = 2.1 and 5.0 μg/ml for cytosolic and particulate phosphatidylinositol-specific activities, respectively).
Compound 48/80 is a condensation product of N-methyl-p-methoxyphenethylamine with formaldehyde that causes histamine degranulation from mast cells. Compound 48/80 also inhibits human platelet aggregation through suppression of calmodulin (CaM) (IC50 = 0.41 μg/ml for CaM-dependent Ca
Compound 48/80 is a condensation product of N-methyl-p-methoxyphenethylamine with formaldehyde that causes histamine degranulation from mast cells. Compound 48/80 also inhibits human platelet aggregation through suppression of calmodulin (CaM) (IC50 = 0.41 μg/ml for CaM-dependent Ca
Brand Name:
Vulcanchem
CAS No.:
848035-21-2
VCID:
VC0163324
InChI:
InChI=1S/C32H45N3O3.3ClH/c1-33-14-11-23-7-9-30(36-4)26(17-23)21-28-19-25(13-16-35-3)20-29(32(28)38-6)22-27-18-24(12-15-34-2)8-10-31(27)37-5;;;/h7-10,17-20,33-35H,11-16,21-22H2,1-6H3;3*1H
SMILES:
CNCCC1=CC(=C(C=C1)OC)CC2=CC(=CC(=C2OC)CC3=C(C=CC(=C3)CCNC)OC)CCNC.Cl.Cl.Cl
Molecular Formula:
C32H48Cl3N3O3
Molecular Weight:
629.1
2-[4-methoxy-3-[[2-methoxy-3-[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-5-[2-(methylamino)ethyl]phenyl]methyl]phenyl]-N-methylethanamine;trihydrochloride
CAS No.: 848035-21-2
Cat. No.: VC0163324
Molecular Formula: C32H48Cl3N3O3
Molecular Weight: 629.1
* For research use only. Not for human or veterinary use.
![2-[4-methoxy-3-[[2-methoxy-3-[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-5-[2-(methylamino)ethyl]phenyl]methyl]phenyl]-N-methylethanamine;trihydrochloride - 848035-21-2](/images/no_structure.jpg)
Specification
| Description | Compound 48/80 is a condensation product of N-methyl-p-methoxyphenethylamine with formaldehyde that causes histamine degranulation from mast cells. Compound 48/80 also inhibits human platelet aggregation through suppression of calmodulin (CaM) (IC50 = 0.41 μg/ml for CaM-dependent Ca2+-transporter ATPase activity) and phospholipase C (IC50s = 2.1 and 5.0 μg/ml for cytosolic and particulate phosphatidylinositol-specific activities, respectively). Compound 48/80 is a condensation product of N-methyl-p-methoxyphenethylamine with formaldehyde that causes histamine degranulation from mast cells. Compound 48/80 also inhibits human platelet aggregation through suppression of calmodulin (CaM) (IC50 = 0.41 μg/ml for CaM-dependent Ca |
|---|---|
| CAS No. | 848035-21-2 |
| Molecular Formula | C32H48Cl3N3O3 |
| Molecular Weight | 629.1 |
| IUPAC Name | 2-[4-methoxy-3-[[2-methoxy-3-[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-5-[2-(methylamino)ethyl]phenyl]methyl]phenyl]-N-methylethanamine;trihydrochloride |
| Standard InChI | InChI=1S/C32H45N3O3.3ClH/c1-33-14-11-23-7-9-30(36-4)26(17-23)21-28-19-25(13-16-35-3)20-29(32(28)38-6)22-27-18-24(12-15-34-2)8-10-31(27)37-5;;;/h7-10,17-20,33-35H,11-16,21-22H2,1-6H3;3*1H |
| Standard InChI Key | KIAWAQJORBNOIF-UHFFFAOYSA-N |
| SMILES | CNCCC1=CC(=C(C=C1)OC)CC2=CC(=CC(=C2OC)CC3=C(C=CC(=C3)CCNC)OC)CCNC.Cl.Cl.Cl |
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